Cas no 1528916-18-8 (6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde)

• Product Name: 6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
• CAS No: 1528916-18-8
• MF: C₁₀H₈IN₃O
• MW: 313.094493865967
• CID: 5707038
• PubChem ID: 80631359
• Update Time: 2023-10-17

6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS019197957
• 6-(4-IODO-1H-PYRAZOL-1-YL)-5-METHYLPYRIDINE-3-CARBALDEHYDE
• 1528916-18-8
• EN300-1293327
• 3-Pyridinecarboxaldehyde, 6-(4-iodo-1H-pyrazol-1-yl)-5-methyl-
• 6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde

• Inchi： 1S/C10H8IN3O/c1-7-2-8(6-15)3-12-10(7)14-5-9(11)4-13-14/h2-6H,1H3
• InChI Key： GOHAONPDNDUAIW-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1C(C)=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 312.97121g/mol
• Monoisotopic Mass: 312.97121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 436.4±45.0 °C(Predicted)
• pka: -0.88±0.39(Predicted)